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Compound of Interest

Compound Name: Chs-828

Cat. No.: B1668923 Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of an

investigational drug extends beyond its experimental application. The proper disposal of

compounds like CHS-828, a potent NAMPT inhibitor with cytotoxic properties, is a critical

component of laboratory safety and regulatory compliance.[1][2][3][4] Adherence to established

protocols not only mitigates risks to personnel and the environment but also upholds the

integrity of the research process.

While a specific Safety Data Sheet (SDS) detailing the disposal of CHS-828 is not publicly

available, comprehensive guidance can be derived from the general protocols for

investigational and hazardous drugs.[5][6][7][8][9][10] As an investigational antineoplastic

agent, CHS-828 waste must be managed as hazardous, following federal, state, and

institutional regulations.[8][10][11]

Core Principles for Disposal
The disposal of CHS-828 and related materials should always be guided by the principle of

minimizing exposure and preventing environmental contamination. All personnel handling the

compound must be thoroughly trained on its hazards and the appropriate safety measures.

Segregation and Collection of CHS-828 Waste
Proper segregation of waste at the point of generation is paramount. Different categories of

waste require distinct disposal pathways.
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Waste Category Description Recommended Container

Unused/Expired CHS-828
Intact vials or containers of the

pure compound.

Black RCRA hazardous waste

container.[10]

Partially Used Vials/Ampules

Containers with residual CHS-

828, including empty

containers that have not been

triple-rinsed.

Black RCRA hazardous waste

container.[6][7][10]

Contaminated Labware

Syringes, pipettes, flasks, etc.,

that have come into direct

contact with CHS-828.

Sharps to be placed in a

yellow chemotherapy sharps

container; other labware in a

yellow chemotherapy waste

bin.[12]

Contaminated PPE

Gloves, lab coats, and other

personal protective equipment

contaminated during handling.

Yellow chemotherapy waste

bin.[10]

Spill Cleanup Materials

Absorbent pads and other

materials used to clean up

spills of CHS-828.

Black RCRA hazardous waste

container.[11]

This table summarizes general guidelines for hazardous drug disposal; always consult your

institution's specific waste management plan.

Step-by-Step Disposal Protocol
The following protocol outlines the essential steps for the safe disposal of CHS-828 waste. This

should be adapted to comply with the specific requirements of your institution and the study

sponsor.

Consult Institutional and Sponsor Guidelines: Before initiating disposal, review your

institution's Environmental Health and Safety (EHS) protocols and any specific instructions

provided by the drug sponsor. The sponsor is ultimately responsible for the disposition of the

investigational product.[5][7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://atriumhealth.org/documents/acemodules/blueridge/chs-waste-disposal-guide.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1668923?utm_src=pdf-body
https://www.ashp.org/-/media/assets/policy-guidelines/docs/guidelines/management-investigational-drug-products.ashx
https://www.healthcare.uiowa.edu/marcom/uihc/pharmacy/SUP-002-02_INVESTIGATIONAL_PRODUCT_DISPOSAL_DESTRUCTION.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wear Appropriate Personal Protective Equipment (PPE): At a minimum, this includes double

chemotherapy gloves, a disposable gown, and eye protection.[10]

Waste Segregation: At the point of generation, carefully segregate CHS-828 waste into the

appropriate, clearly labeled containers as detailed in the table above. Never mix hazardous

waste with general laboratory trash or biohazardous waste.[10][11]

Container Management: Ensure all waste containers are kept closed except when adding

waste.[11] Do not overfill containers. Once a container is full, it should be securely sealed.

Labeling: All hazardous waste containers must be accurately labeled with a hazardous waste

tag that includes the contents, accumulation start date, and associated hazards.

Storage: Store sealed hazardous waste containers in a designated, secure satellite

accumulation area away from incompatible materials.[11]

Request for Pickup: Contact your institution's EHS department to schedule a pickup of the

hazardous waste. Do not attempt to dispose of this waste through standard laboratory trash

or sewer systems.[8][11]

Documentation: Meticulously document the destruction of all investigational drug supplies on

a drug accountability record. This documentation is a critical component of Good Clinical

Practice (GCP).[5][6][7][9]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials associated with CHS-828.
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CHS-828 Disposal Decision Tree

Identify Waste Type

Determine Contaminated Waste Category

Disposal Actions

CHS-828 Waste Generated
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with CHS-828?
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Is it a sharp?

Is it bulk liquid or
unused/expired product?

No

Dispose in Yellow
Chemotherapy Sharps Container

Yes

Is it PPE or
other solid waste?

No

Dispose in Black
RCRA Hazardous Waste Container

Yes

Dispose in Yellow
Chemotherapy Waste Bin
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Caption: Decision tree for the segregation and disposal of CHS-828 waste.
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Emergency Procedures: Spills and Exposures
In the event of a spill, immediately alert personnel in the area and follow your institution's

established spill cleanup procedures for hazardous drugs. For any personnel exposure, seek

immediate medical attention and consult the relevant safety data information.

By implementing these rigorous disposal procedures, laboratories can ensure a safe working

environment and maintain compliance with all regulatory standards, thereby building a

foundation of trust and responsibility in the handling of investigational chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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